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Essential Safety and Logistical Information for
Handling GSK2850163 Hydrochloride
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Compound of Interest

Compound Name: GSK2850163 hydrochloride

Cat. No.: B10799446

For researchers, scientists, and drug development professionals, the potent inhibitor of inositol-
requiring enzyme-1 alpha (IRE1la), GSK2850163 hydrochloride, requires stringent adherence
to safety protocols.[1] Due to conflicting classifications in Safety Data Sheets (SDS), a cautious
and comprehensive approach to safety is paramount.[1] While some suppliers classify it as
non-hazardous, others label it as a highly flammable liquid and vapor that can cause serious
eye irritation.[1] Therefore, a conservative approach that accounts for all potential risks is

recommended.[1]

Personal Protective Equipment (PPE)

A multi-layered approach to Personal Protective Equipment (PPE) is crucial to minimize
exposure risk when handling GSK2850163 hydrochloride.[1] The following table summarizes
the recommended PPE:
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Protection Type

Recommended PPE

Specifications and Usage
Guidelines

Eye Protection

Safety glasses with side

shields or goggles.

Must be worn at all times in the
laboratory. Goggles are
required when there is a risk of

splashing.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

Inspect gloves for integrity
before each use. Change
gloves frequently and
immediately if contaminated.[1]
It is recommended to use two
pairs of chemotherapy gloves
when handling antineoplastic

hazardous drugs.[2][3]

Skin and Body Protection

Laboratory coat.

A flame-retardant lab coat is
recommended and should be
fully buttoned.[1] Gowns
should be shown to resist
permeability by hazardous
drugs.[2][3]

Respiratory Protection

Use in a well-ventilated area. A
fume hood is required for
handling larger quantities or

when generating aerosols.

If ventilation is inadequate, a
NIOSH-approved respirator
may be necessary.[1] For
activities with a risk of
aerosolization, a surgical N-95
respirator provides both
respiratory and splash

protection.[4]

Operational Plan for Handling

Engineering Controls:

o Handle GSK2850163 hydrochloride in a well-ventilated area.[5]
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e For procedures that may generate dust or aerosols, use a chemical fume hood.[1]

e Ensure emergency exits and a risk-elimination area are established.[5]

Work Practices:

Avoid contact with skin and eyes.[5]

Avoid the formation of dust and aerosols.[5]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[5]

Wash hands thoroughly after handling.

Disposal Plan

Proper disposal of GSK2850163 hydrochloride and contaminated materials is critical to
prevent environmental contamination and accidental exposure.
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Waste Type

Disposal Procedure

Unused Product

Dispose of as hazardous waste. The material
can be sent to a licensed chemical destruction
plant or disposed of by controlled incineration
with flue gas scrubbing. Do not contaminate
water, foodstuffs, feed, or seed by storage or

disposal. Do not discharge to sewer systems.[5]

Contaminated Labware (e.qg., pipette tips, tubes)

Place in a designated hazardous waste

container.[1]

Contaminated PPE (e.g., gloves, lab coat)

Dispose of as hazardous waste. Do not launder
contaminated clothing with other lab or personal

items.[1]

Packaging

Containers can be triple-rinsed (or equivalent)
and offered for recycling or reconditioning.
Alternatively, the packaging can be punctured to
make it unusable for other purposes and then
be disposed of in a sanitary landfill. Controlled
incineration with flue gas scrubbing is possible

for combustible packaging materials.[5]

Emergency Procedures

In the event of accidental exposure, immediate and appropriate first aid is crucial.[1]
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Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult
a doctor.[5]

Inhalation

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and consult a doctor
immediately. Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the

chemical.[5]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[5]

Spills

Absorb with an inert material (e.g., vermiculite,
sand) and place in a sealed container for
hazardous waste disposal.[1] Ensure adequate
ventilation. Remove all sources of ignition.

Evacuate personnel to safe areas.[5]

Visual Guides

Experimental Workflow: Safe Handling of GSK2850163

Hydrochloride
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Workflow for Safe Handling of GSK2850163 Hydrochloride
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Caption: A step-by-step workflow for the safe handling of GSK2850163 hydrochloride.
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Logical Relationship: Hazard Mitigation Strategy

Hazard Mitigation Strategy for GSK2850163 Hydrochloride
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Caption: A logical diagram illustrating the strategy for mitigating hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-gsk2850163-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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